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These application notes provide a comprehensive overview of the utilization of lithium hydride
(LiH) in nuclear reactor technology. LiH serves as a versatile material with significant
applications as a neutron moderator, reflector, and shielding agent. Its unique properties,
particularly its high hydrogen content by weight, make it a material of interest for various
reactor designs, including compact and space-based reactors.

Core Applications in Nuclear Reactors

Lithium hydride's primary roles in nuclear reactor technology stem from its interaction with
neutrons. The hydrogen within the compound is highly effective at slowing down fast neutrons,
a process known as moderation.

o Neutron Moderator: In thermal reactors, a moderator is required to reduce the kinetic energy
of fast neutrons produced during fission to thermal energies, thereby increasing the
probability of further fission events. Due to its high hydrogen density, LiH is an efficient
moderator. For specialized applications, isotopically enriched Lithium-7 hydride (’LiH) is
preferred to minimize neutron absorption and the production of tritium, which occurs when
Lithium-6 (°Li) captures a neutron.[1]

e Neutron Shielding: The high hydrogen content of LiH also makes it an excellent lightweight
material for neutron shielding.[2][3][4] It effectively attenuates neutron radiation, protecting
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reactor components and personnel.[5] This is particularly advantageous in applications
where weight is a critical factor, such as in space nuclear propulsion.[6]

» Neutron Reflector: Materials that scatter neutrons back into the reactor core are known as
reflectors. By reducing neutron leakage, reflectors improve the neutron economy of the
reactor. While less common than its other applications, LiH can also serve as a component
in a reflector assembly.[6]

» Tritium Breeding in Fusion Reactors: In the context of fusion energy, lithium hydride,
particularly lithium-6 deuteride (°LiD), is a key material for tritium breeding.[1][7] When
bombarded with neutrons, °Li undergoes a nuclear reaction to produce tritium, a crucial fuel
component for deuterium-tritium (D-T) fusion reactions.[7]

Quantitative Data Presentation

The following table summarizes the key physical and nuclear properties of lithium hydride
relevant to its application in nuclear reactors.
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. Notes and
Property Value Units
References
Physical Properties
Chemical Formula LiH - [1]
Molar Mass 7.95 g/mol [1]
Density 0.78 g/cm3 [1]
Melting Point 688.7 °C [1]
- _ 900-1000
Boiling Point °C [1]
(decomposes)
o Decreases with
Thermal Conductivity 0.125 (crystals), ) )
W/(cm-K) increasing
(at 50°C) 0.0695 (compacts)
temperature.[1]
Linear Thermal
Expansion Coefficient 4.2 x 10~3 /°C [1]
(at room temp)
Mohs Hardness 3.5 - [1]
Nuclear Properties
One of the highest
Hydrogen Content ~12.6 wit% hydrogen contents of
any hydride.[7]
) 7Li is preferred for
Neutron Absorption
) ) Low barns moderators to reduce
Cross-section (”Li) )
neutron absorption.[1]
Neutron Absorption High (for thermal o Used for tritium
arns

Cross-section (°Li)

neutrons)

breeding.[7]

Experimental Protocols

This section outlines the methodologies for key experiments to evaluate the properties of

lithium hydride for nuclear reactor applications.
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Protocol for Determining Neutron Moderation Efficiency

Objective: To quantify the effectiveness of lithium hydride in slowing down fast neutrons to
thermal energies.

Materials and Equipment:

e Lithium hydride sample (typically a pressed pellet of known density and dimensions).
o Afast neutron source (e.g., Americium-Beryllium or a particle accelerator).

o Athermal neutron detector (e.g., a Boron Trifluoride or Helium-3 detector).

» Shielding materials (e.g., paraffin, borated polyethylene) to collimate the neutron beam and
reduce background noise.

o Data acquisition system.
Procedure:

o Background Measurement: Position the thermal neutron detector at a fixed distance from the
neutron source without the LiH sample in place. Measure the background count rate of
thermal neutrons.

o Sample Placement: Place the lithium hydride sample between the neutron source and the
detector. Ensure a consistent and reproducible geometry.

» Measurement with Sample: Acquire data from the thermal neutron detector for a
predetermined amount of time to obtain statistically significant results.

o Data Analysis:

o Subtract the background count rate from the measurement with the sample to determine
the net thermal neutron count rate.

o Compare the thermal neutron flux with and without the LiH sample to determine the
moderation ratio.
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o For more detailed analysis, a neutron spectrometer can be used to measure the energy
spectrum of the neutrons after passing through the LiH sample.

Protocol for Evaluating Neutron Shielding Attenuation

Objective: To measure the attenuation of a neutron beam as it passes through lithium hydride.

Materials and Equipment:

Lithium hydride samples of varying, precisely measured thicknesses.

A collimated neutron source (fast or thermal, depending on the desired data).

A neutron detector sensitive to the energy range of the source.

A sample holder that allows for easy and precise positioning of the LiH samples.

Data acquisition system.
Procedure:

e Source and Detector Setup: Position the neutron source and detector in a fixed geometry
with a clear beam path.

« Initial Intensity Measurement (lo): Measure the neutron intensity without any shielding
material in the beam path.

o Measurement with LiH: Place a lithium hydride sample of a known thickness in the beam
path and measure the transmitted neutron intensity (I).

o Repeat for Different Thicknesses: Repeat step 3 with LiH samples of different thicknesses to
obtain a range of attenuation data.

o Data Analysis:
o For each thickness (x), calculate the transmission fraction (I/lo).

o Plot the natural logarithm of the transmission fraction (In(l/lo)) against the sample
thickness (x).
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o The slope of this graph will be the negative of the linear attenuation coefficient (u).

o The half-value layer (HVL), the thickness of LiH required to reduce the neutron intensity by
half, can be calculated as HVL = In(2)/p.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Logical relationships of LiH properties and its applications.
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Caption: Experimental workflow for determining neutron shielding effectiveness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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